Cas no 210095-58-2 (2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate)

2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate structure
210095-58-2 structure
Product Name:2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate
CAS No:210095-58-2
MF:C21H25ClN2O7
MW:452.885405302048
MDL:MFCD17019358
CID:1057804
PubChem ID:67648053
Update Time:2025-07-20

2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate Chemical and Physical Properties

Names and Identifiers

    • 2-[(S)-(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine (2R,3R)-2,3-Dihydroxybutanedioate
    • 2-[(S)-(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine L-Tartrate
    • 2-[(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine 2,3-dihydroxysuccinate (1:1)
    • (2R,3R)-2,3-Dihydroxybutanedioate
    • (2R,3R)-2,3-dihydroxybutanedioate (1:1)
    • 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)Methyl]-pyridine
    • 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)methyl]-pyridine L-Tartrate
    • BCP12486
    • 2-[(4-Chlorophenyl)-piperidin-4-yloxymethyl]pyridine;(3R)-2,3-dihydroxybutanedioic acid
    • SCHEMBL8638485
    • CS-0005954
    • D72450
    • AKOS025401863
    • 2-[(S)-(4-CHLOROPHENYL)(PIPERIDIN-4-YLOXY)METHYL]PYRIDINE; L(+)-TARTARIC ACID
    • 210095-58-2
    • DS-19475
    • 2-[(S)-(4-chlorophenyl)-piperidin-4-yloxymethyl]pyridine;(2R,3R)-2,3-dihydroxybutanedioic acid
    • A924494
    • Pyridine, 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)Methyl]-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
    • (S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
    • 2-((s)-(4-chlorophenyl)(4-piperidinyloxy)methyl)pyridine (2r,3r)-2,3-dihydroxybutanedioate
    • MLVGFEZTZHIUGZ-YRSVLNEHSA-N
    • (S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine(2R,3R)-2,3-dihydroxysuccinate
    • AC-26431
    • MFCD17019358
    • 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate
    • MDL: MFCD17019358
    • Inchi: 1S/C17H19ClN2O.C4H6O6/c18-14-6-4-13(5-7-14)17(16-3-1-2-10-20-16)21-15-8-11-19-12-9-15;5-1(3(7)8)2(6)4(9)10/h1-7,10,15,17,19H,8-9,11-12H2;1-2,5-6H,(H,7,8)(H,9,10)/t17-;1-,2-/m01/s1
    • InChI Key: MLVGFEZTZHIUGZ-YRSVLNEHSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H](C1C=CC=CN=1)OC1CCNCC1.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

  • Exact Mass: 302.11877
  • Monoisotopic Mass: 452.1350288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 435
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149

Experimental Properties

  • PSA: 34.15

2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate Security Information

2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM172486-5g
(S)-2-((4-chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
210095-58-2 95+%
5g
$107 2021-08-05
Chemenu
CM172486-10g
(S)-2-((4-chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
210095-58-2 95+%
10g
$173 2021-08-05
Chemenu
CM172486-25g
(S)-2-((4-chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
210095-58-2 95+%
25g
$299 2021-08-05
Alichem
A029181180-10g
(S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
210095-58-2 97%
10g
$164.90 2023-09-02
Alichem
A029181180-25g
(S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (2R,3R)-2,3-dihydroxysuccinate
210095-58-2 97%
25g
$326.40 2023-09-02
TRC
C380375-5g
2-[(S)-(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine L-Tartrate
210095-58-2
5g
$ 164.00 2023-09-08
TRC
C380375-25g
2-[(S)-(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine L-Tartrate
210095-58-2
25g
$ 487.00 2023-09-08
TRC
C380375-100g
2-[(S)-(4-Chlorophenyl)(4-piperidinyloxy)methyl]pyridine L-Tartrate
210095-58-2
100g
$ 1466.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BD316-5g
2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate
210095-58-2 97%
5g
581.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BD316-1g
2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate
210095-58-2 97%
1g
170.0CNY 2021-07-13

Additional information on 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate

Introduction to 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate and Its Significance in Modern Medicinal Chemistry

2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate, with the CAS number 210095-58-2, represents a fascinating compound in the realm of medicinal chemistry. This enantiomerically pure compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the (S)-configuration and the combination of a chlorophenyl group with a piperidinyloxy moiety contribute to its distinct pharmacological profile. The compound is further stabilized by its tartaric acid salt form, which enhances solubility and bioavailability, making it an attractive candidate for further investigation.

The chlorophenyl moiety is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. Its ability to interact with various biological targets stems from its aromaticity and electron-withdrawing properties. In contrast, the piperidinyloxy group introduces a polar nature to the molecule, which can influence its binding affinity and metabolic stability. The pyridine ring, another key structural element, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds and its role in modulating electronic properties.

The tartaric acid salt form of this compound (L-Tartrate) is particularly noteworthy. Tartaric acid salts are known for their improved solubility in water, which can enhance oral bioavailability and facilitate formulation development. This aspect is crucial in drug design, as poor solubility often limits the efficacy of a therapeutic agent. Additionally, tartaric acid salts can exhibit pH-dependent solubility profiles, allowing for targeted drug delivery systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The combination of molecular docking studies and quantum mechanical calculations has been instrumental in understanding how 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate interacts with biological targets. These studies have revealed potential binding sites on enzymes and receptors relevant to neurological disorders, such as serotonin receptors and dopamine transporters. This insight has paved the way for designing derivatives with enhanced selectivity and potency.

One of the most exciting areas of research involving this compound is its potential application in treating neurological disorders. The chlorophenyl group's interaction with serotonergic pathways suggests that it could modulate neurotransmitter release or receptor activity. Preliminary studies have shown that derivatives of this scaffold exhibit anti-depressive and anxiolytic effects in preclinical models. The enantiopurity of (S)-configuration ensures that the pharmacological effects are not confounded by racemic impurities, which can sometimes lead to unwanted side effects.

The piperidinyloxy moiety further enhances the compound's potential as a therapeutic agent by contributing to its lipophilicity and metabolic stability. This balance is critical for achieving optimal pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles. Recent studies have highlighted the importance of optimizing these parameters to improve drug candidates' success rates in clinical trials.

In addition to neurological applications, 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate has shown promise in combating infectious diseases. The structural features of this compound allow it to disrupt essential pathways in pathogens while sparing host cells. For instance, its interaction with bacterial enzymes involved in DNA replication has been explored as a potential strategy for developing novel antibiotics. The tartaric acid salt form also contributes to improved pharmacokinetics under challenging conditions, such as high temperatures or acidic environments commonly encountered during infections.

The development of new drug candidates is often hindered by issues related to drug resistance. However, compounds like 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate offer a promising approach by targeting multiple sites within pathogens simultaneously. This multi-target strategy can reduce the likelihood of resistance development and provide more durable therapeutic effects. Additionally, the compound's unique structure may offer advantages over existing drugs by avoiding known binding pockets that have become resistant over time.

Another area where this compound shows promise is in oncology research. Preliminary data suggest that it can inhibit kinases involved in cancer cell proliferation and survival. The chlorophenyl group's ability to interact with ATP-binding sites on kinases makes it an effective scaffold for developing small-molecule inhibitors. Furthermore, the tartaric acid salt form enhances solubility, allowing for intravenous administration—a critical factor for many oncology treatments where rapid absorption is necessary.

The synthesis of 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity—a critical factor for biological activity.

The role of computational modeling in optimizing synthetic routes cannot be overstated. By predicting reaction outcomes before conducting experiments, researchers can save significant time and resources while minimizing trial-and-error approaches. This approach aligns well with modern pharmaceutical development strategies aimed at reducing costs and accelerating time-to-market for new drugs.

Ethical considerations are also paramount when developing new therapeutics like 2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate. Ensuring that clinical trials are conducted ethically not only protects patients but also maintains public trust in scientific research—a cornerstone for progress in medicine.

In conclusion,2-(S)-(4-Chlorophenyl)(4-piperidinyloxy)methylpyridine L-Tartrate (CAS no 210095-58-2) represents a promising candidate for treating various diseases due to its unique structural features and favorable pharmacokinetic properties。The combination of stereochemical purity、salt form optimization、and multi-target interactions positions it as a valuable asset in modern medicinal chemistry。Further research will undoubtedly uncover even more applications for this intriguing compound,contributing significantly to advancements across multiple therapeutic areas。

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司